Cas no 261952-04-9 (3-Methyl-5-(trifluoromethyl)benzonitrile)

3-Methyl-5-(trifluoromethyl)benzonitrile structure
261952-04-9 structure
Product Name:3-Methyl-5-(trifluoromethyl)benzonitrile
CAS No:261952-04-9
MF:C9H6F3N
MW:185.145852565765
MDL:MFCD01631595
CID:247434
PubChem ID:2775595
Update Time:2025-04-19

3-Methyl-5-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-5-(trifluoromethyl)benzonitrile
    • Benzonitrile,3-methyl-5-(trifluoromethyl)-
    • 3-Cyano-5-methylbenzotrifluoride
    • PC0456
    • 3-methyl-5-trifluoromethyl-benzonitrile
    • SCHEMBL11954934
    • AKOS005254408
    • PS-8504
    • 3-Methyl-5-(trifluoromethyl)benzonitrile, 97%
    • A818311
    • CS-W016958
    • FT-0712925
    • DTXSID00379602
    • 261952-04-9
    • MFCD01631595
    • E79061
    • Benzonitrile, 3-methyl-5-(trifluoromethyl)-
    • SY059239
    • STL557788
    • BBL103978
    • DB-003985
    • MDL： MFCD01631595
    • Inchi： 1S/C9H6F3N/c1-6-2-7(5-13)4-8(3-6)9(10,11)12/h2-4H,1H3
    • InChI Key： CSJHJNBBWUGJFY-UHFFFAOYSA-N
    • SMILES： FC(C1C=C(C#N)C=C(C)C=1)(F)F

Computed Properties

  • Exact Mass: 185.04500
  • Monoisotopic Mass: 185.045
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.8A^2
  • XLogP3: 2.9

Experimental Properties

  • Density: 1.24
  • Boiling Point: 214.2°Cat760mmHg
  • Flash Point: 83.4°C
  • Refractive Index: 1.4630
  • PSA: 23.79000
  • LogP: 2.88548

3-Methyl-5-(trifluoromethyl)benzonitrile Security Information

  • Hazard Statement： Toxic
  • Hazardous Material transportation number：UN 3439
  • Hazard Category Code： 20/21/22-36/37/38
  • Safety Instruction： S26; S36/37/39
  • Hazardous Material Identification： T
  • HazardClass：6.1
  • Risk Phrases：R20/21/22; R36/37/38

3-Methyl-5-(trifluoromethyl)benzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Methyl-5-(trifluoromethyl)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM154412-25g
3-Methyl-5-(trifluoromethyl)benzonitrile
 261952-04-9 95%
25g
 $503 2021-06-17
Fluorochem
045027-10g
3-Methyl-5-(trifluoromethyl)benzonitrile
 261952-04-9 97%
10g
 ￡288.00 2022-02-28
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M135409-10g
3-Methyl-5-(trifluoromethyl)benzonitrile
 261952-04-9 97%
10g
 ¥2265.90 2023-09-02
Fluorochem
045027-5g
3-Methyl-5-(trifluoromethyl)benzonitrile
 261952-04-9 97%
5g
 ￡159.00 2022-02-28
Alichem
A013006348-1g
3-Methyl-5-(trifluoromethyl)benzonitrile
 261952-04-9 97%
1g
 $1475.10 2023-09-02
Chemenu
CM154412-25g
3-Methyl-5-(trifluoromethyl)benzonitrile
 261952-04-9 95%
25g
 $503 2022-06-11
Apollo Scientific
PC0456-1g
3-Methyl-5-(trifluoromethyl)benzonitrile
 261952-04-9 97%
1g
 £50.00 2025-02-19
Apollo Scientific
PC0456-5g
3-Methyl-5-(trifluoromethyl)benzonitrile
 261952-04-9 97%
5g
 £185.00 2025-02-19
Apollo Scientific
PC0456-10g
3-Methyl-5-(trifluoromethyl)benzonitrile
 261952-04-9 97%
10g
 £300.00 2025-02-19
abcr
AB129739-1 g
3-Methyl-5-(trifluoromethyl)benzonitrile, 97%; .
 261952-04-9 97%
1g
 €28.20 2022-09-01

3-Methyl-5-(trifluoromethyl)benzonitrile Related Literature

Related Categories

261952-04-9 (3-Methyl-5-(trifluoromethyl)benzonitrile) Related Products

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.